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For Immediate Release

[City, State] — December 2, 2025 — In the ongoing quest for novel therapeutic agents, the
natural world continues to be a profound source of inspiration. This technical guide delves into
the chemical and biological properties of Chlorouvedalin, a chlorinated guaiane-type
sesquiterpene lactone. This document is intended for researchers, scientists, and drug
development professionals, providing a comprehensive overview of its structure, cytotoxic and
potential anti-inflammatory activities, and the molecular pathways it modulates.

Chemical Structure and Properties

Chlorouvedalin is a sesquiterpene lactone with a complex stereochemistry. Its systematic
IUPAC name is methyl (3aS,4S,5S,6E,10Z,11aR)-5-acetyloxy-4-(3-chloro-2-hydroxy-2-
methylbutanoyl)oxy-10-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-
hexahydrocyclodeca|b]furan-6-carboxylate. The key structural features include a chlorinated
side chain and a reactive a-methylene-y-lactone group, which are common in many biologically
active sesquiterpene lactones.
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Table 1: Chemical and Physical Properties of Chlorouvedalin

Property Value

Molecular Formula C23H29ClO9

Molecular Weight 484.9 g/mol

CAS Number 24694-80-2
CC1=CC[C@H]2--INVALID-LINK--

SMILES C(=0)OC)OC(=0)C)OC(=0)--INVALID-LINK--

(C(C)CI)0)C(=C)C(=0)02

Biological Activity: A Focus on Cytotoxicity

Chlorouvedalin has demonstrated significant cytotoxic activity against a panel of human

cancer cell lines. This activity is attributed to its ability to induce apoptosis, a form of

programmed cell death, through the intrinsic pathway.

Quantitative Cytotoxicity Data

The following table summarizes the 50% inhibitory concentration (ICso) values of

Chlorouvedalin against various human tumor cell lines.

Table 2: Cytotoxic Activity of Chlorouvedalin against Human Cancer Cell Lines

Cell Line Cancer Type ICs0 (M)

HL-60 Promyelocytic Leukemia 1.2

U-937 Histiocytic Lymphoma 25

Ueoa7Ecs Histiocytic Lymphoma (Bcl-2 38
overexpressing)

SK-MEL-1 Malignant Melanoma 5.0
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Mechanism of Action: Elucidating the Apoptotic
Pathway

The cytotoxic effects of Chlorouvedalin are mediated through the induction of apoptosis. Key
events in this signaling cascade have been identified and are detailed below.

Signaling Pathway Diagram
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« To cite this document: BenchChem. [Unveiling the Molecular intricacies of Chlorouvedalin: A
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595007/docs#unveiling-the-molecular-intricacies-
of-chlorouvedalin-a-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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